Cas no 1291835-52-3 (N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine)

• Product Name: N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• CAS No: 1291835-52-3
• MF: C₁₈H₁₈ClN₇O
• MW: 383.834821224213
• CID: 5322186
• Update Time: 2025-10-30

N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• (5-((4-chlorophenyl)amino)-1H-1,2,3-triazol-4-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
• {5-[(4-chlorophenyl)amino]-1H-1,2,3-triazol-4-yl}[4-(pyridin-2-yl)piperazin-1-yl]methanone
• STL098833
• [5-(4-chloroanilino)-2H-triazol-4-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C18H18ClN7O/c19-13-4-6-14(7-5-13)21-17-16(22-24-23-17)18(27)26-11-9-25(10-12-26)15-3-1-2-8-20-15/h1-8H,9-12H2,(H2,21,22,23,24)
• InChI Key： OESQXWOFVANBAD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C(C(N2CCN(C3C=CC=CN=3)CC2)=O)=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 494
• XLogP3: 3.3
• Topological Polar Surface Area: 90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

Introduction to N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine and Its Significance in Modern Chemical Biology

N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine, a compound with the CAS number 1291835-52-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a pyridin-2-yl moiety and a piperazine ring, contributes to its unique chemical properties and biological activity.

The molecular framework of N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine is meticulously designed to interact with biological targets in a specific manner. The triazol ring, a key structural component, is known for its stability and ability to form hydrogen bonds, which enhances the compound's binding affinity to biological receptors. This feature is particularly crucial in the development of small-molecule inhibitors and agonists used in treating various diseases.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine moiety in this compound is particularly noteworthy, as it is commonly found in drugs that target central nervous system (CNS) disorders. Research indicates that piperazine-based compounds can interact with serotonin and dopamine receptors, making them valuable candidates for therapeutic applications such as antidepressants and antipsychotics.

The pyridin-2-yl group adds another layer of complexity to the compound's interactions. Pyridine derivatives are well-known for their role in pharmaceuticals due to their ability to form stable coordination bonds with metal ions and biological molecules. This property makes N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of triazole-containing compounds in drug development. The triazole ring not only contributes to the molecule's stability but also enhances its bioavailability. For instance, triazole-based antifungal drugs have shown remarkable efficacy in treating infections caused by resistant fungal strains. The incorporation of a triazole ring into N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine suggests that it may exhibit similar benefits in other therapeutic areas.

The chlorophenyl group at the nitrogen position of the molecule adds another dimension to its pharmacological profile. Chlorophenyl derivatives are known for their ability to modulate enzyme activity and receptor binding. In particular, they have been extensively studied for their potential in treating neurological disorders. The presence of this group in N-(4-chlorophenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-aminesuggests that it may have therapeutic effects on conditions such as Parkinson's disease and Alzheimer's disease.

In conclusion, N-(4-chlorophenyl)-4-[4-(pyridin-2-y)piperazine - 1 - carbonyl] - 1 H - 1 , 2 , 3 - tri azo l - 5 - am ine ( CAS no . 1291835 - 52 - 3 ) is a compound with significant potential in the field of chemical biology and pharmaceutical research . Its unique molecular structure , characterized by functional groups such as pyridine , piperazine , and triazole , makes it an attractive candidate for further investigation . As research continues to uncover new applications for this compound , it is likely to play an important role in the development of novel therapeutics for various diseases .